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Compound of Interest

Compound Name: Pruvonertinib

CAS No.: 2064269-82-3

Cat. No.: B15612036

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide details the mechanism of action and downstream signaling

consequences of Pirtobrutinib, a highly selective, non-covalent inhibitor of Bruton's tyrosine

kinase (BTK).

Introduction to Pirtobrutinib
Pirtobrutinib (formerly LOXO-305) is a novel, potent, and highly selective non-covalent

(reversible) inhibitor of Bruton's tyrosine kinase (BTK), a critical enzyme in the B-cell receptor

(BCR) signaling pathway.[1][2] Unlike first and second-generation covalent BTK inhibitors (e.g.,

ibrutinib, acalabrutinib, zanubrutinib) that form a permanent bond with a cysteine residue

(C481) in the BTK active site, Pirtobrutinib binds reversibly to the ATP-binding pocket.[3][4] This

distinct mechanism of action allows Pirtobrutinib to effectively inhibit both wild-type BTK and

BTK harboring the C481S mutation, a common mechanism of acquired resistance to covalent

BTK inhibitors.[1][5] Pirtobrutinib's high selectivity, with over 300-fold greater affinity for BTK

than 98% of other kinases, contributes to a favorable safety profile with a low incidence of off-

target effects often associated with other BTK inhibitors.[6][7]
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Mechanism of Action and Core Signaling Pathway
Pirtobrutinib exerts its therapeutic effect by directly inhibiting the enzymatic activity of BTK. BTK

is a non-receptor tyrosine kinase that plays a central role in transducing signals from the B-cell

receptor (BCR).[1][8] Activation of the BCR by antigens initiates a signaling cascade that is

essential for B-cell development, proliferation, survival, and differentiation.[9][10]

The binding of Pirtobrutinib to BTK stabilizes the kinase in an inactive conformation, which has

been shown to prevent the upstream phosphorylation of Tyr551 in the activation loop, a step

that is not affected by covalent BTK inhibitors.[11][12] Consequently, Pirtobrutinib potently

inhibits the autophosphorylation of BTK at Tyr223, a key marker of its activation.[11]

By blocking BTK activity, Pirtobrutinib effectively halts the transmission of downstream signals

that are crucial for malignant B-cell survival and proliferation.[1] This leads to the inhibition of

key downstream signaling molecules, including Phospholipase C gamma 2 (PLCγ2), Protein

Kinase B (AKT), and Nuclear Factor-kappa B (NF-κB).[1] The ultimate cellular consequences of

this signaling blockade are the induction of apoptosis (programmed cell death) and the

inhibition of tumor growth in B-cell malignancies.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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